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Compound of Interest

Compound Name: BCI-137

Cat. No.: B1667843 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Procedural Guide to the

Safe Handling, Use, and Disposal of BCI-137.

This document provides critical safety and logistical information for the handling of BCI-137
(CAS 112170-24-8), a cell-permeable Argonaute-2 (Ago2) inhibitor.[1] Due to the limited

availability of specific toxicological data, BCI-137 should be handled with the utmost care as a

potentially hazardous substance. The following procedures are designed to minimize exposure

risk and ensure operational integrity.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling BCI-137, especially in its solid, powdered form, a comprehensive safety

approach is mandatory. This includes a combination of engineering controls and appropriate

PPE to prevent inhalation, ingestion, and dermal contact.

Engineering Controls:

Certified Chemical Fume Hood: All weighing and reconstitution of solid BCI-137 must be

performed in a certified chemical fume hood to control airborne particulates.

Glove Box/Containment Isolator: For procedures involving larger quantities or with a higher

risk of aerosolization, a glove box or containment isolator is recommended.
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Required Personal Protective Equipment:

Respiratory Protection: An N95-rated respirator or higher is required when handling the solid

compound to prevent inhalation of dust particles.

Eye Protection: Chemical safety goggles are mandatory to protect against splashes or

airborne powder.

Hand Protection: Nitrile gloves are required. Double-gloving is strongly recommended.

Gloves should be changed frequently, especially if contamination is suspected.

Body Protection: A disposable, long-sleeved, closed-cuff gown or a dedicated lab coat must

be worn.[2] Protective garments made from materials like Tyvek® can offer enhanced

protection against powdered agents.[3]

Substance and Safety Data Summary
The following table summarizes key quantitative and safety information for BCI-137.
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Parameter Data Source

Chemical Name Argonaute-2 Inhibitor, BCI-137

CAS Number 112170-24-8

Molecular Formula C₁₁H₁₁N₃O₆S

Molecular Weight 313.29 g/mol

Physical Form Solid (Gray-white powder)

Solubility 100 mg/mL in DMSO

Storage Temperature 2-8°C

Toxicological Data

Acute toxicity, skin

corrosion/irritation,

carcinogenicity, and

mutagenicity data are not

available.

[4]

GHS Hazard Class

Not classified as dangerous

according to transport

regulations. However, due to

lack of toxicological data, it

should be handled as a

substance of unknown toxicity.

[4]

Experimental Protocol: Reconstitution of BCI-137
This protocol details the standard procedure for preparing a stock solution of BCI-137. All steps

must be performed inside a certified chemical fume hood.

Materials:

BCI-137 solid powder

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Calibrated precision balance

Calibrated micropipettes and sterile, filtered tips

Procedure:

Pre-Weighing Preparation: Don all required PPE. Prepare the workspace within the chemical

fume hood by laying down absorbent bench paper.

Tare Weighing Vessel: Place a sterile microcentrifuge tube or vial on the precision balance

and tare the weight.

Weighing BCI-137: Carefully dispense the desired amount of BCI-137 powder into the tared

vessel. Avoid generating dust. Record the exact weight.

Solvent Addition: Based on the recorded weight and the desired final concentration (e.g., 10

mM), calculate the required volume of DMSO. Using a calibrated micropipette, add the

calculated volume of DMSO to the vessel containing the BCI-137 powder.

Example Calculation for a 10 mM Stock:

Weight = 1 mg = 0.001 g

Volume = (0.001 g / 313.29 g/mol ) / (0.010 mol/L) = 0.000319 L = 319 µL

Add 319 µL of DMSO to 1 mg of BCI-137.

Dissolution: Cap the vessel securely and vortex gently until the solid is completely dissolved.

The solubility is high in DMSO (100 mg/mL), so dissolution should be rapid.

Storage: Following reconstitution, it is recommended to aliquot the stock solution into

smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the stock solution at

-20°C for up to 6 months.[1]

Disposal Plan
All waste contaminated with BCI-137 must be treated as hazardous chemical waste and

disposed of according to institutional and local regulations.
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Solid Waste: All disposables that have come into contact with BCI-137 (e.g., gloves, weigh

boats, pipette tips, absorbent paper, vials) must be collected in a dedicated, clearly labeled

hazardous waste container.[5] This container should be lined with a durable plastic bag.

Liquid Waste: Unused or waste solutions of BCI-137 in DMSO should be collected in a

designated, leak-proof, and compatible hazardous liquid waste container. Do not mix with

other waste streams unless permitted by your institution's environmental health and safety

(EHS) office.

Decontamination: Work surfaces should be decontaminated with a suitable solvent (e.g.,

70% ethanol) followed by a detergent solution. All cleaning materials must be disposed of as

solid hazardous waste.

Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"

the chemical name "BCI-137," and any other information required by your institution.

Final Disposal: Once full, waste containers should be sealed and transported to your

institution's designated hazardous waste storage area for collection and final disposal, which

is typically via incineration.

Visual Workflow for Safe Handling
The following diagram illustrates the logical flow of operations for the safe handling of BCI-137,

from preparation to disposal.
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Caption: Workflow for safe handling of BCI-137 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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